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Compound of Interest

Compound Name: 1,10-Dibromodecane-D20

Cat. No.: B585273 Get Quote

An In-Depth Technical Guide to 1,10-
Dibromodecane-D20
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 1,10-Dibromodecane-D20, a

deuterated analog of 1,10-Dibromodecane. Its primary application is as an internal standard for

quantitative analyses in various research and development settings.

Core Compound Data
1,10-Dibromodecane-D20 is a stable isotope-labeled compound essential for enhancing the

accuracy and precision of quantitative analytical methods.[1] The replacement of hydrogen

atoms with deuterium results in a molecule that is chemically similar to its non-deuterated

counterpart but has a different mass, allowing for its use as an internal standard in mass

spectrometry-based assays.

Quantitative Data Summary
The following table summarizes the key quantitative data for 1,10-Dibromodecane-D20 and its

non-deuterated analog for comparative purposes.
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Property 1,10-Dibromodecane-D20
1,10-Dibromodecane (for
reference)

CAS Number 150017-88-2 4101-68-2[2][3][4]

Molecular Formula C₁₀D₂₀Br₂ C₁₀H₂₀Br₂[2][5]

Molecular Weight 320.20 300.07 g/mol [2][4]

Melting Point Not available 25-27 °C[4][6][7]

Boiling Point Not available 160 °C at 15 mmHg[4][6][7]

Density Not available 1.335 g/mL at 25 °C[4][6][7]

Application in Quantitative Analysis
1,10-Dibromodecane-D20 is primarily utilized as an internal standard in quantitative analytical

techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid

Chromatography-Mass Spectrometry (LC-MS).[1] The addition of a known quantity of the

deuterated standard to samples and calibration standards allows for the correction of variations

that may occur during sample preparation, injection, and ionization, thereby improving the

accuracy and reliability of the analytical results.

Experimental Protocols
The following is a representative protocol for the use of a deuterated internal standard, such as

1,10-Dibromodecane-D20, in a quantitative LC-MS/MS analysis. This protocol is a general

guideline and may require optimization for specific applications.

Preparation of Stock and Working Solutions
Analyte and Internal Standard Stock Solutions (1 mg/mL): Accurately weigh approximately 1

mg of the non-deuterated analyte and 1,10-Dibromodecane-D20. Dissolve each in a

suitable organic solvent (e.g., methanol or acetonitrile) to a final volume of 1 mL.

Working Standard Solutions: Prepare a series of working standard solutions by performing

serial dilutions of the analyte stock solution. These solutions will be used to construct a

calibration curve.
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Internal Standard Spiking Solution: Prepare a working solution of 1,10-Dibromodecane-D20
at a concentration that provides a stable and robust signal in the mass spectrometer. This

concentration should be kept consistent across all samples, calibrators, and quality controls.

Sample Preparation (Protein Precipitation Example)
This protocol is a common method for extracting small molecules from biological matrices like

plasma or serum.

Aliquoting: In a microcentrifuge tube, add 100 µL of each sample (calibrator, quality control,

or unknown).

Spiking: Add 10 µL of the internal standard spiking solution to each tube.

Vortexing: Briefly vortex the tubes to ensure thorough mixing.

Precipitation: Add 300 µL of cold acetonitrile to each tube to precipitate proteins.

Vortexing: Vigorously vortex each tube for at least 30 seconds.

Centrifugation: Centrifuge the tubes to pellet the precipitated proteins.

Supernatant Transfer: Carefully transfer the supernatant to a clean tube or vial for LC-

MS/MS analysis.

Visualizing the Workflow
The following diagrams illustrate the logical flow of a quantitative analysis using an internal

standard.
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Caption: Workflow for quantitative analysis using an internal standard.
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Signaling Pathways
As a synthetic, deuterated aliphatic hydrocarbon, 1,10-Dibromodecane-D20 is not known to

be involved in any biological signaling pathways. Its utility is confined to its role as an analytical

tool.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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